1-(4-Methyloxan-4-yl)ethan-1-amine

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: 1-(4-methyloxan-4-yl)ethanamine
• InChI: InChI=1S/C8H17NO/c1-7(9)8(2)3-5-10-6-4-8/h7H,3-6,9H2,1-2H3
• InChI Key: QCLZZAUXRWGDCS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1(CCOCC1)C)N

Description

1-(4-Methyloxan-4-yl)ethan-1-amine is a chiral primary amine characterized by a tetrahydropyran (oxane) ring substituted with a methyl group at the 4-position and an ethylamine moiety attached to the same carbon. Its molecular formula is C₈H₁₇NO₂, and it has been assigned identifiers such as MFCD29762871 and InChIKey UIGGOSQFSOVPRJ-UHFFFAOYSA-N .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Methyloxan-4-yl)ethan-1-amine typically involves the reaction of 4-methyloxan-4-yl derivatives with ethanamine under controlled conditions. The reaction may require specific catalysts and solvents to achieve high yields and purity .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The process may include steps such as purification and crystallization to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions: 1-(4-Methyloxan-4-yl)ethan-1-amine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, acidic or basic conditions.

Reduction: Lithium aluminum hydride, anhydrous conditions.

Substitution: Halogens, alkylating agents, various solvents.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxanone derivatives, while reduction may produce more saturated amine compounds .

Scientific Research Applications

1-(4-Methyloxan-4-yl)ethan-1-amine has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-Methyloxan-4-yl)ethan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key structural, synthetic, and functional differences between 1-(4-Methyloxan-4-yl)ethan-1-amine and analogous compounds.

Table 1: Comparative Analysis of 1-(4-Methyloxan-4-yl)ethan-1-amine and Related Amines

Compound Name	Structural Features	Key Applications	Distinctive Properties/Data	References
1-(4-Methyloxan-4-yl)ethan-1-amine	4-methyloxane ring, ethylamine chain	Organic synthesis, potential ligand	Chiral centers; InChIKey: UIGGOSQFSOVPRJ
1-(4-Methoxyphenyl)ethan-1-amine	Methoxyphenyl group, ethylamine	Quinone derivative synthesis	Reacts with di-tert-butyl-o-benzoquinone
1-(4-Fluorophenyl)ethan-1-amine	Fluorophenyl group, ethylamine	2D hybrid materials (halogen interactions)	Short X-X distances in crystal structures
1-(Pyridin-2-yl)ethan-1-amine	Pyridine ring, ethylamine	Asymmetric synthesis of chiral drugs	Achieves >99% enantiomeric excess (ee)
2-(2-Methyloxan-4-yl)ethan-1-amine	2-methyloxane, ethylamine	Unknown (structural analog)	Liquid state; stored at 4°C
1-(Naphthalen-1-yl)ethan-1-amine	Naphthyl group, ethylamine	Enantioselective phase transport studies	High transport efficiency in crown ethers

Structural and Functional Differences

Aromatic vs. Aliphatic Substituents

• Aromatic Derivatives: Compounds like 1-(4-methoxyphenyl)ethan-1-amine () and 1-(4-fluorophenyl)ethan-1-amine () feature aromatic rings. These substituents enhance π-π stacking and electronic interactions, making them suitable for materials science (e.g., 2D hybrid perovskites) .

Heterocyclic Variations

• Pyridine-Containing Amines :
  • 1-(Pyridin-2-yl)ethan-1-amine () incorporates a pyridine ring, enabling coordination to transition metals. This property is exploited in asymmetric hydrogenation for drug synthesis, achieving >99% ee .
  • The oxane-based compound lacks such coordination sites but offers conformational stability due to its six-membered ring.

Positional Isomerism

• 2-Methyloxane vs. 4-Methyloxane: 2-(2-Methyloxan-4-yl)ethan-1-amine () differs in the methyl group position on the oxane ring. This minor structural change may alter ring puckering and amine orientation, affecting reactivity and solubility.

Physical State and Stability

• The oxane-based amine is likely a liquid (analogous to 2-(2-methyloxan-4-yl)ethan-1-amine in ), with storage recommendations at 4°C to prevent degradation.